An In-Depth Technical Guide to the Core Chemical Structure and Properties of Iron Bisglycinate
An In-Depth Technical Guide to the Core Chemical Structure and Properties of Iron Bisglycinate
For Researchers, Scientists, and Drug Development Professionals
Introduction: Iron bisglycinate, a chelated form of iron, has garnered significant attention in the pharmaceutical and nutraceutical industries due to its enhanced bioavailability and improved gastrointestinal tolerance compared to traditional iron salts. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and analytical methodologies pertinent to iron bisglycinate, intended to serve as a valuable resource for professionals in research and drug development.
Chemical Structure and Identification
Iron bisglycinate, also known as ferrous bisglycinate, is a coordination complex where a central ferrous iron (Fe²⁺) ion is covalently bonded to the alpha-amino and carboxylate groups of two glycine (B1666218) molecules.[1] This chelation results in the formation of two stable five-membered heterocyclic rings.[1][2] The coordination geometry around the iron atom is typically octahedral, often involving two water molecules in the coordination sphere.[2] This structure protects the iron from interactions with dietary inhibitors, contributing to its high bioavailability.[1]
The chemical identity of iron bisglycinate is well-established with the following identifiers:
| Identifier | Value |
| Chemical Name | Iron, bis(glycinato-N,O)- |
| Synonyms | Ferrous bisglycinate, Ferrous glycinate (B8599266), Iron(II) glycinate |
| CAS Number | 20150-34-9 |
| Molecular Formula | C₄H₈FeN₂O₄ |
| Molecular Weight | 203.96 g/mol |
Below is a diagram illustrating the chemical structure of iron bisglycinate.
Caption: Chemical structure of iron bisglycinate chelate.
Physicochemical Properties
The physicochemical properties of iron bisglycinate are critical for its formulation and efficacy as a drug substance. Key quantitative data are summarized in the table below.
| Property | Value | Reference(s) |
| Appearance | Pale brown to brown solid; greenish-brown powder | [2][3] |
| Melting Point | >162 °C (decomposes) | [2] |
| Solubility in Water | 35.71 mg/mL | [2] |
| Stability Constant (log K) | Approximately 7.5 at pH 7 | [4] |
| Iron Content | Approximately 20% | [5] |
Experimental Protocols
Synthesis of Iron Bisglycinate
A common method for the synthesis of iron bisglycinate involves the reaction of a ferrous salt with glycine. The following protocol is a representative example.
Materials:
-
Ferrous sulfate (B86663) heptahydrate (FeSO₄·7H₂O)
-
Glycine (NH₂CH₂COOH)
-
Deionized water
-
Absolute ethanol (B145695)
-
Small amount of iron powder (as an antioxidant)
-
Concentrated sulfuric acid (optional, for pH adjustment)
Equipment:
-
Reaction vessel (e.g., round-bottom flask) with a stirrer and heating mantle
-
pH meter
-
Filtration apparatus (e.g., Büchner funnel)
-
Drying oven or desiccator
Procedure:
-
Dissolve glycine and ferrous sulfate heptahydrate in deionized water in the reaction vessel. A typical molar ratio is 2 moles of glycine to 1 mole of ferrous sulfate.[6]
-
Add a small amount of iron powder to the solution to prevent the oxidation of ferrous ions to ferric ions.[6]
-
If necessary, adjust the pH of the reaction mixture. Some procedures recommend the addition of a few drops of concentrated sulfuric acid.[6]
-
Heat the reaction mixture to 70-90°C with continuous stirring for 30-60 minutes.[6]
-
After the reaction is complete, cool the solution to induce crystallization. Some protocols suggest cooling to 50-65°C for crystallization.[6]
-
Collect the crystalline solid by vacuum filtration.
-
Wash the crystals several times with absolute ethanol to remove any unreacted starting materials and impurities.[6]
-
Dry the resulting ferrous bisglycinate product in a drying oven at a controlled temperature or in a desiccator under vacuum.
The following diagram outlines the general workflow for the synthesis of iron bisglycinate.
Caption: A generalized workflow for the laboratory synthesis of iron bisglycinate.
Characterization Methods
FT-IR spectroscopy is used to confirm the chelation of iron by glycine by observing shifts in the characteristic vibrational frequencies of the carboxylate and amino groups.
Protocol:
-
Sample Preparation: Prepare a solid sample by grinding a small amount of iron bisglycinate with dry potassium bromide (KBr) powder in an agate mortar. Press the mixture into a thin, transparent pellet using a hydraulic press.
-
Instrument Setup:
-
Turn on the FT-IR spectrometer and allow it to warm up for the recommended time.
-
Purge the sample compartment with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.
-
-
Background Spectrum: Collect a background spectrum of the empty sample holder or a pure KBr pellet.
-
Sample Spectrum: Place the iron bisglycinate KBr pellet in the sample holder and collect the sample spectrum.
-
Data Analysis:
-
Subtract the background spectrum from the sample spectrum.
-
Identify the characteristic absorption bands. The formation of the chelate is confirmed by the disappearance of the free amino acid bands and the appearance of new bands corresponding to the coordinated carboxylate and amino groups. For instance, the peak due to the torsional vibration of the NH₃⁺ group in free glycine disappears upon chelation.[7]
-
XRD is employed to determine the crystalline structure of iron bisglycinate. Studies have shown that iron (II) bisglycinate can be semi-crystalline.[8]
Protocol:
-
Sample Preparation: Finely grind the iron bisglycinate sample to a homogenous powder using a mortar and pestle.
-
Sample Mounting: Mount the powdered sample onto a sample holder. Ensure a flat, smooth surface.
-
Instrument Setup:
-
Place the sample holder in the X-ray diffractometer.
-
Set the instrument parameters, including the X-ray source (e.g., Cu Kα radiation), voltage, current, scan range (2θ), and scan speed.
-
-
Data Collection: Initiate the XRD scan. The instrument will rotate the sample and the detector to measure the intensity of the diffracted X-rays at different angles.
-
Data Analysis:
-
The resulting diffractogram will show peaks at specific 2θ angles.
-
These peak positions can be used to identify the crystalline phases present in the sample by comparing them to a reference database (e.g., the Powder Diffraction File). The diffraction pattern of pure iron (II) bisglycinate has been reported to show characteristic diffraction lines.[8]
-
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to evaluate the thermal stability and decomposition of iron bisglycinate.
Protocol:
-
Sample Preparation: Accurately weigh a small amount of the iron bisglycinate sample (typically 5-10 mg) into a TGA/DSC pan.
-
Instrument Setup:
-
Place the sample pan and a reference pan (usually empty) into the instrument.
-
Set the experimental parameters, including the heating rate (e.g., 10 °C/min), temperature range, and atmosphere (e.g., nitrogen or air).
-
-
Data Collection: Start the thermal analysis program. The instrument will heat the sample and record the weight change (TGA) and heat flow (DSC) as a function of temperature.
-
Data Analysis:
-
The TGA curve will show weight loss steps corresponding to the loss of water and decomposition of the organic ligand.
-
The DSC curve will show endothermic or exothermic peaks associated with phase transitions (e.g., melting, decomposition). The thermal decomposition of iron bisglycinate typically occurs in multiple steps.[8]
-
The following diagram illustrates the analytical workflow for the characterization of iron bisglycinate.
Caption: Analytical workflow for the characterization of synthesized iron bisglycinate.
Biological Properties and Absorption Pathway
A key advantage of iron bisglycinate is its high bioavailability and reduced gastrointestinal side effects compared to inorganic iron salts.[9] The chelated structure of iron bisglycinate is stable and protects the iron from forming insoluble complexes with dietary inhibitors like phytates.[10]
Studies suggest that iron from iron bisglycinate is absorbed via the non-heme iron absorption pathway.[10] It is thought that the chelate is absorbed intact by intestinal mucosal cells, after which the iron is released and enters the common intracellular iron pool.[4] This efficient absorption mechanism allows for the use of lower iron doses, which contributes to its better tolerability.[9]
Conclusion
Iron bisglycinate stands out as a superior form of iron supplementation due to its unique chelated structure, which confers high bioavailability and excellent gastrointestinal tolerability. A thorough understanding of its chemical and physical properties, as well as the application of appropriate analytical techniques for its characterization, are essential for its effective utilization in pharmaceutical and nutraceutical formulations. The detailed experimental protocols provided in this guide serve as a practical resource for researchers and drug development professionals working with this important compound.
References
- 1. globalcalcium.com [globalcalcium.com]
- 2. Ferrous Bisglycinate | 20150-34-9 [chemicalbook.com]
- 3. wbcil.com [wbcil.com]
- 4. researchgate.net [researchgate.net]
- 5. lohmann-minerals.com [lohmann-minerals.com]
- 6. CN106187797B - Preparation method of ferrous glycinate complex - Google Patents [patents.google.com]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. The effects of oral ferrous bisglycinate supplementation on hemoglobin and ferritin concentrations in adults and children: a systematic review and meta-analysis of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
